(3S)-4-aminobutane-1,3-diol
Overview
Description
(3S)-4-Aminobutane-1,3-diol, also known as 4-Aminobutanol, is a chiral, primary amine alcohol. It is a colorless liquid with a molecular formula of C4H11NO and a molecular weight of 89.14 g/mol. It is a versatile intermediate used in the synthesis of a wide range of compounds, including pharmaceuticals, agrochemicals, and specialty chemicals. It is also used in the manufacture of metal catalysts, and as a reagent in organic synthesis.
Mechanism of Action
The mechanism of action of (3S)-(3S)-4-aminobutane-1,3-diole-1,3-diol is not yet fully understood. It is known to be an intermediate in the synthesis of chiral compounds and metal catalysts, and it is believed to be involved in the formation of hydrogen bonds between molecules and the stabilization of reactive intermediates. It is also thought to be involved in the catalytic activation of substrates in enzyme-catalyzed reactions.
Biochemical and Physiological Effects
(3S)-(3S)-4-aminobutane-1,3-diole-1,3-diol has not been studied extensively for its biochemical and physiological effects. However, it is known to be involved in the synthesis of various compounds, including those with potential therapeutic applications. It is also believed to be involved in the formation of hydrogen bonds between molecules and the stabilization of reactive intermediates.
Advantages and Limitations for Lab Experiments
(3S)-(3S)-4-aminobutane-1,3-diole-1,3-diol is a versatile intermediate that has a wide range of applications in the laboratory. It is relatively inexpensive and can be synthesized easily from readily available starting materials. It is also stable and can be stored for extended periods of time without degradation. However, it is a hazardous material and should be handled with care.
Future Directions
There are numerous potential future applications of (3S)-(3S)-4-aminobutane-1,3-diole-1,3-diol. These include its use in the development of new metal catalysts, the synthesis of chiral compounds, and the study of enzyme-catalyzed reactions. It could also be used in the development of new pharmaceuticals and agrochemicals, as well as in the production of specialty chemicals. Additionally, further research could be conducted to better understand the biochemical and physiological effects of (3S)-(3S)-4-aminobutane-1,3-diole-1,3-diol.
Synthesis Methods
(3S)-(3S)-4-aminobutane-1,3-diole-1,3-diol can be synthesized from the reaction of 4-hydroxybutanal with ammonia and hydrogen in the presence of a catalyst. The reaction is carried out at high temperature and pressure and yields a mixture of the desired product and byproducts. The reaction can be catalyzed by palladium, ruthenium, or platinum, and the product can be isolated by distillation.
Scientific Research Applications
(3S)-(3S)-4-aminobutane-1,3-diole-1,3-diol has been used in numerous scientific studies, including those involving the synthesis of chiral compounds, the development of metal catalysts, and the study of enzyme-catalyzed reactions. It has also been used in the synthesis of pyrrolidinones, which are useful as pharmaceutical intermediates, and in the production of agrochemicals such as insecticides and herbicides.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3S)-4-aminobutane-1,3-diol involves the conversion of a starting material into an intermediate, which is then further reacted to yield the final product. The key steps in the synthesis pathway include protection of the amine group, reduction of the carbonyl group, and deprotection of the amine group.", "Starting Materials": [ "L-aspartic acid", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Diethyl ether" ], "Reaction": [ "Protection of the amine group: L-aspartic acid is reacted with methanol and hydrochloric acid to form the methyl ester of L-aspartic acid.", "Reduction of the carbonyl group: The methyl ester of L-aspartic acid is then reacted with sodium borohydride in methanol to yield (3S)-3-amino-4-hydroxybutanoic acid.", "Deprotection of the amine group: The amino group of (3S)-3-amino-4-hydroxybutanoic acid is protected with diethyl ether and the carbonyl group is reduced with sodium borohydride in methanol. The resulting intermediate is then treated with hydrochloric acid to remove the diethyl ether protecting group and yield (3S)-4-aminobutane-1,3-diol." ] } | |
CAS RN |
637343-51-2 |
Product Name |
(3S)-4-aminobutane-1,3-diol |
Molecular Formula |
C4H11NO2 |
Molecular Weight |
105.1 |
Purity |
95 |
Origin of Product |
United States |
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